Cas no 1030423-79-0 (1-Benzyl-1H-indole-6-carboxylic acid)

1-Benzyl-1H-indole-6-carboxylic acid structure
1030423-79-0 structure
Product Name:1-Benzyl-1H-indole-6-carboxylic acid
CAS No:1030423-79-0
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD11501625
CID:1090098
PubChem ID:17947875
Update Time:2025-04-20

1-Benzyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1H-indole-6-carboxylic acid
    • 1-benzylindole-6-carboxylic acid
    • BB_SC-5883
    • E83283
    • CS-0205831
    • STK802392
    • AKOS005622467
    • AM807696
    • VS-10851
    • DB-363268
    • 1030423-79-0
    • GUVFJEFCCHRILL-UHFFFAOYSA-N
    • 1-benzyl-1H-indole-6-carboxylicacid
    • MFCD11501625
    • DTXSID90591694
    • SCHEMBL6179658
    • A896633
    • ALBB-030839
    • BBL031921
    • MDL： MFCD11501625
    • Inchi： 1S/C16H13NO2/c18-16(19)14-7-6-13-8-9-17(15(13)10-14)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,19)
    • InChI Key： GUVFJEFCCHRILL-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC2C=CN(CC3C=CC=CC=3)C=2C=1)=O

Computed Properties

  • Exact Mass: 251.09500
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23000
  • LogP: 3.38780

1-Benzyl-1H-indole-6-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzyl-1H-indole-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM148195-1g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0 95%
1g
 $380 2021-08-05
Chemenu
CM148195-1g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0 95%+
1g
 $*** 2023-04-08
abcr
AB529246-500 mg
1-Benzyl-1H-indole-6-carboxylic acid; .
 1030423-79-0
500MG
 €272.40 2023-04-17
abcr
AB529246-1 g
1-Benzyl-1H-indole-6-carboxylic acid; .
 1030423-79-0
1g
 €322.50 2023-04-17
Matrix Scientific
177898-0.500g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0
0.500g
 $240.00 2023-09-09
Matrix Scientific
177898-1g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0
1g
 $300.00 2023-09-09
Matrix Scientific
177898-5g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0
5g
 $1000.00 2023-09-09
Alichem
A199010222-1g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0 95%
1g
 $400.00 2023-09-04
eNovation Chemicals LLC
D211012-1g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0 97%
1g
 $385 2024-05-24
eNovation Chemicals LLC
D211012-5g
1-Benzyl-1H-indole-6-carboxylic acid
 1030423-79-0 97%
5g
 $685 2024-05-24

1-Benzyl-1H-indole-6-carboxylic acid Related Literature

Related Categories

1030423-79-0 (1-Benzyl-1H-indole-6-carboxylic acid) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd